- A General Method for Copper-Catalyzed Arene Cross-Dimerization, Journal of the American Chemical Society, 2011, 133(34), 13577-13586
Cas no 93560-55-5 (2-iodo-3-methoxy-pyridine)
2-iodo-3-methoxy-pyridine structure
Product Name:2-iodo-3-methoxy-pyridine
CAS No:93560-55-5
MF:C6H6INO
MW:235.022413730621
MDL:MFCD00234181
CID:91076
PubChem ID:817173
Update Time:2024-10-26
2-iodo-3-methoxy-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-3-methoxypyridine
- 2-Iodo-3-methoxy-pyridine
- 2-Iodo-3-methoxypyridine (ACI)
- D73279
- AKOS015853951
- CS-0063167
- AC-27947
- F0001-2251
- 93560-55-5
- DB-012014
- DTXSID20355761
- EN300-646089
- MFCD00234181
- SY060551
- AB05182
- SCHEMBL531517
- AC-907/25004528
- J-509706
- CS-15882
- 2-iodo-3-methoxy-pyridine
-
- MDL: MFCD00234181
- Inchi: 1S/C6H6INO/c1-9-5-3-2-4-8-6(5)7/h2-4H,1H3
- InChI Key: NJFRZBAZMPWJKQ-UHFFFAOYSA-N
- SMILES: IC1C(OC)=CC=CN=1
- BRN: 115569
Computed Properties
- Exact Mass: 234.94900
- Monoisotopic Mass: 234.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 22.1A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.825
- Melting Point: 57-61°C
- Boiling Point: 271 ºC
- Flash Point: 118 ºC
- Refractive Index: 1.598
- PSA: 22.12000
- LogP: 1.69480
- Sensitiveness: Light Sensitive
- Solubility: Insoluble in water
2-iodo-3-methoxy-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003388-25g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95% | 25g |
$159.76 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I40340-5g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95% | 5g |
¥460.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I40340-10g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95% | 10g |
¥680.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I40340-25g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95% | 25g |
¥1130.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I40340-50g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95% | 50g |
¥1810.0 | 2023-09-07 | |
| Chemenu | CM174594-5g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95%+ | 5g |
$73 | 2022-06-09 | |
| Chemenu | CM174594-10g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95%+ | 10g |
$118 | 2022-06-09 | |
| Chemenu | CM174594-25g |
2-Iodo-3-methoxypyridine |
93560-55-5 | 95%+ | 25g |
$236 | 2022-06-09 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19868-1g |
2-Iodo-3-methoxypyridine, 97% |
93560-55-5 | 97% | 1g |
¥735.00 | 2023-03-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19868-5g |
2-Iodo-3-methoxypyridine, 97% |
93560-55-5 | 97% | 5g |
¥2604.00 | 2023-03-02 |
2-iodo-3-methoxy-pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium tert-butoxide , Iodine , Tripotassium phosphate Solvents: 1,4-Dioxane ; 60 min, 120 °C
Reference
Production Method 2
Reaction Conditions
Reference
- A Concise Synthesis of the Differentiating Antibiotic L-Azatyrosine. [Erratum to document cited in CA123:286585], Journal of Organic Chemistry, 1998, 63(2),
Production Method 3
Reaction Conditions
1.1 Reagents: Pyridine , Trifluoromethanesulfonic anhydride Solvents: Acetonitrile ; rt → 0 °C; 1.5 h, < 25 °C; 30 min, 20 - 25 °C
1.2 Reagents: Hydrochloric acid , Sodium iodide ; 15 min, < 40 °C; 1 h, rt; 15 min, rt → 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 °C
1.2 Reagents: Hydrochloric acid , Sodium iodide ; 15 min, < 40 °C; 1 h, rt; 15 min, rt → 10 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 10 °C
Reference
- One-Pot Iodination of Hydroxypyridines, Journal of Organic Chemistry, 2009, 74(14), 5111-5114
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Dimethylformamide
1.2 -
1.2 -
Reference
- New syntheses of orelline and analogues via metalation and cross-coupling reactions, Tetrahedron, 2002, 58(2), 309-314
Production Method 5
Reaction Conditions
1.1 Solvents: Dimethylformamide ; rt
1.2 Reagents: Sodium hydride ; 10 min, rt
1.3 rt → 50 °C; 3 h, 50 °C; 50 °C → rt
1.2 Reagents: Sodium hydride ; 10 min, rt
1.3 rt → 50 °C; 3 h, 50 °C; 50 °C → rt
Reference
- Preparation, X-ray Structure, and Reactivity of 2-Iodylpyridines: Recyclable Hypervalent Iodine(V) Reagents, Journal of Organic Chemistry, 2011, 76(10), 3812-3819
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium methoxide
1.2 Solvents: Dimethylformamide ; rt
1.2 Solvents: Dimethylformamide ; rt
Reference
- Solid-state fluorescence of zwitterionic imidazolium pyridinolates bearing long alkyl chains: Control of emission properties based on variation of lamellar alignment, Tetrahedron, 2017, 73(41), 6000-6007
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Dimethylformamide ; rt; 2 h, rt; rt → 0 °C
1.2 0 °C; 0 °C → rt
1.3 Reagents: Water ; rt
1.2 0 °C; 0 °C → rt
1.3 Reagents: Water ; rt
Reference
- Photochemical synthesis and properties of axially chiral naphthylpyridines, Journal of Photochemistry and Photobiology, 2011, 222(1), 263-265
Production Method 8
Reaction Conditions
1.1 Reagents: tert-Butyllithium , Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc Solvents: Toluene , Pentane ; -15 °C; 30 min, 0 °C; 0 °C → 20 °C
1.2 Solvents: Toluene ; 1 h, 20 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 18 h, 20 °C
1.2 Solvents: Toluene ; 1 h, 20 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; 18 h, 20 °C
Reference
- Homoleptic Zincate-Promoted Room-Temperature Halogen-Metal Exchange of Bromopyridines, Chemistry - A European Journal, 2010, 16(41), 12425-12433
Production Method 9
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 1 h, rt
Reference
- Preparation of cholesteryl ester transfer protein (CETP) inhibitors, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane ; 5 min, 0 °C
1.2 Reagents: Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc ; 15 min, 0 °C
1.3 0 - 10 °C; 2 h, 20 °C
1.4 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, 20 °C
1.2 Reagents: Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc ; 15 min, 0 °C
1.3 0 - 10 °C; 2 h, 20 °C
1.4 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, 20 °C
Reference
- Deprotometalation of substituted pyridines and regioselectivity-computed CH acidity relationships, Tetrahedron, 2016, 72(17), 2196-2205
Production Method 11
Reaction Conditions
1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; 15 min, 0 °C
1.2 0 - 10 °C; 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt
1.2 0 - 10 °C; 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Deprotonative Metalation of Methoxy-Substituted Arenes Using Lithium 2,2,6,6-Tetramethylpiperidide: Experimental and Computational Study, Journal of Organic Chemistry, 2018, 83(21), 13498-13506
2-iodo-3-methoxy-pyridine Raw materials
2-iodo-3-methoxy-pyridine Preparation Products
2-iodo-3-methoxy-pyridine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
93560-55-5 (2-iodo-3-methoxy-pyridine) Related Products
- 129034-38-4(6-Iodopyridin-3-ol)
- 87905-88-2(2-iodo-3-(MethoxyMethoxy)pyridine)
- 14764-90-0(2,6-diiodo-3-pyridinol)
- 154497-82-2(2-Iodo-3-methoxy-6-methylpyridine)
- 1087659-27-5(2,6-Diiodo-5-methoxypyridin-3-ol)
- 40263-57-8(2-iodopyridin-3-ol)
- 1138444-33-3(2,5-Diiodo-3-methoxypyridine)
- 163129-79-1(2-Iodo-5-methoxypyridine)
- 1131335-49-3(2,6-Diiodo-3,5-dimethoxypyridine)
- 405137-17-9(2-iodo-3-methoxy-1H-pyridin-4-one)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk